Cas no 1250029-83-4 (N-methyl-3-(methylamino)-4-nitrobenzamide)

• Product Name: N-methyl-3-(methylamino)-4-nitrobenzamide
• CAS No: 1250029-83-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD16845655
• CID: 5216569
• Update Time: 2026-03-06

N-methyl-3-(methylamino)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(methylamino)-4-nitrobenzamide
• AB11808
• N-Methyl-3-methylamino-4-nitro-benzamide
• Benzamide, N-methyl-3-(methylamino)-4-nitro-

• MDL： MFCD16845655
• Inchi： 1S/C9H11N3O3/c1-10-7-5-6(9(13)11-2)3-4-8(7)12(14)15/h3-5,10H,1-2H3,(H,11,13)
• InChI Key： BMRJCALGAKPSJJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)NC)[N+](=O)[O-])NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 87

Additional information on N-methyl-3-(methylamino)-4-nitrobenzamide

Comprehensive Overview of N-methyl-3-(methylamino)-4-nitrobenzamide (CAS No. 1250029-83-4): Properties, Applications, and Research Insights

N-methyl-3-(methylamino)-4-nitrobenzamide (CAS No. 1250029-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrobenzamide derivative is characterized by the presence of a methylamino group and a nitro substituent, which contribute to its reactivity and functional versatility. Researchers and industry professionals often search for terms like "synthesis of N-methyl-3-(methylamino)-4-nitrobenzamide", "CAS 1250029-83-4 applications", and "nitrobenzamide derivatives in drug discovery", reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of N-methyl-3-(methylamino)-4-nitrobenzamide includes a benzene ring substituted with a nitro group at the 4-position and a methylamino group at the 3-position, further modified by an N-methyl amide functionality. This arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and bioactive compounds. Recent studies have explored its role in enzyme inhibition and signal transduction modulation, aligning with current trends in targeted therapy and precision medicine.

In the context of green chemistry and sustainable synthesis, N-methyl-3-(methylamino)-4-nitrobenzamide has been investigated for its potential to undergo catalytic transformations with minimal environmental impact. Researchers are particularly interested in optimizing its production using microwave-assisted synthesis or flow chemistry techniques, which are among the most searched topics in chemical process optimization. These methods not only improve yield but also reduce energy consumption, addressing the growing demand for eco-friendly manufacturing practices.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its handling and application. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS 1250029-83-4 and ensure its purity. These aspects are frequently queried in quality control discussions, especially in forums related to pharmaceutical intermediates and fine chemicals.

From a drug discovery perspective, the nitrobenzamide scaffold of this compound has shown promise in the design of small-molecule inhibitors. Its ability to interact with biological targets has led to investigations into its potential for treating various conditions, though specific therapeutic claims require further validation. This aligns with the increasing public interest in personalized medicine and novel drug mechanisms, as evidenced by search trends in biomedical research databases.

In industrial settings, N-methyl-3-(methylamino)-4-nitrobenzamide is often discussed in relation to scale-up challenges and process safety. Best practices for its storage and handling emphasize compatibility with common laboratory materials and packaging standards, topics that frequently appear in chemical safety forums. The compound's stability under various conditions is another area of practical concern for manufacturers and end-users alike.

The scientific literature on CAS 1250029-83-4 continues to expand, with recent publications exploring its crystal structure, spectral data, and potential as a building block for more complex architectures. These studies contribute to the broader understanding of nitroaromatic chemistry and its applications in materials science and medicinal chemistry. For researchers entering this field, resources on structure-activity relationships and molecular docking studies involving this compound are particularly valuable.

As regulatory standards evolve, the documentation and analytical profiling of compounds like N-methyl-3-(methylamino)-4-nitrobenzamide have become more stringent. This has increased the demand for reliable reference standards and certified materials, which are essential for method validation and regulatory compliance in various industries. These aspects are crucial for professionals searching for GMP-compliant intermediates or research-grade chemicals.

Looking ahead, the future research directions for N-methyl-3-(methylamino)-4-nitrobenzamide may include deeper investigations into its metabolic pathways and potential biodegradation products, responding to the growing emphasis on environmental fate studies. Additionally, its incorporation into high-throughput screening libraries could unlock new biological activities, making it a compound of enduring interest in both academic and industrial research circles.